N-(biphenyl-2-yl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide

• Molecular Formula: C28H26N2O3S
• Molecular Weight: 470.6 g/mol
• IUPAC Name: 4-[(4-methylphenyl)methyl-methylsulfonylamino]-N-(2-phenylphenyl)benzamide
• InChI: InChI=1S/C28H26N2O3S/c1-21-12-14-22(15-13-21)20-30(34(2,32)33)25-18-16-24(17-19-25)28(31)29-27-11-7-6-10-26(27)23-8-4-3-5-9-23/h3-19H,20H2,1-2H3,(H,29,31)
• InChI Key: NBZRYHVCTURQAJ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN(C2=CC=C(C=C2)C(=O)NC3=CC=CC=C3C4=CC=CC=C4)S(=O)(=O)C

Description

N-(biphenyl-2-yl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide, also known as BAY 43-9006, is a synthetic small molecule inhibitor of several tyrosine kinases. It was initially developed as an anti-cancer drug and has been approved by the US Food and Drug Administration for the treatment of advanced renal cell carcinoma and hepatocellular carcinoma.

Mechanism of Action

N-(biphenyl-2-yl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide 43-9006 exerts its anti-cancer effects by inhibiting the RAF/MEK/ERK signaling pathway, which is involved in cell proliferation and survival. It also inhibits the activity of VEGFR-2 and PDGFR-β, which are crucial for angiogenesis and tumor growth. By targeting multiple signaling pathways, this compound 43-9006 has a broad anti-tumor activity.
Biochemical and Physiological Effects
In addition to its anti-cancer effects, this compound 43-9006 has been shown to have other biochemical and physiological effects. It has been reported to inhibit the production of pro-inflammatory cytokines and chemokines, making it a potential therapeutic agent for inflammatory diseases. It also has a neuroprotective effect and has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(biphenyl-2-yl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide 43-9006 is its broad anti-tumor activity, which makes it a promising drug for the treatment of various types of cancers. It also has a relatively low toxicity profile compared to other anti-cancer drugs. However, its effectiveness may be limited by the development of resistance and the occurrence of adverse effects, such as hypertension, hand-foot skin reaction, and diarrhea.

Future Directions

There are several future directions for the research and development of N-(biphenyl-2-yl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide 43-9006. One direction is to explore its potential as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and psoriasis. Another direction is to investigate its neuroprotective effects in human clinical trials. Additionally, there is a need to develop more potent and selective inhibitors of the RAF/MEK/ERK signaling pathway to overcome the limitations of this compound 43-9006.

Synthesis Methods

The synthesis of N-(biphenyl-2-yl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide 43-9006 involves several steps, including the condensation of 2-bromo-1,1'-biphenyl with 4-aminobenzoic acid, followed by the introduction of the methylsulfonyl and methylbenzyl groups. The final product is obtained through a coupling reaction with N-methyl-4-(1-oxopropyl)piperazine.

Scientific Research Applications

N-(biphenyl-2-yl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide 43-9006 has been extensively studied for its anti-cancer properties. It has been shown to inhibit the activity of several tyrosine kinases, including RAF kinase, VEGFR-2, PDGFR-β, and c-KIT. These kinases play a crucial role in tumor growth and angiogenesis, making this compound 43-9006 a promising drug for cancer therapy.